Cas no 62756-50-7 (3-Pyridinecarboxylic acid, methyl ester, hydrofluoride)
62756-50-7 structure
Product Name:3-Pyridinecarboxylic acid, methyl ester, hydrofluoride
CAS No:62756-50-7
MF:C7H8FNO2
MW:157.142325401306
CID:432409
PubChem ID:20333623
Update Time:2025-04-19
3-Pyridinecarboxylic acid, methyl ester, hydrofluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, methyl ester, hydrofluoride
- methyl pyridine-3-carboxylate,hydrofluoride
- DTXSID30605603
- 62756-50-7
- SCHEMBL11491005
- Methyl pyridine-3-carboxylate--hydrogen fluoride (1/1)
-
- Inchi: 1S/C7H7NO2.FH/c1-10-7(9)6-3-2-4-8-5-6;/h2-5H,1H3;1H
- InChI Key: SWCXSCWFPYLCLY-UHFFFAOYSA-N
- SMILES: F.O(C)C(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 157.05394
- Monoisotopic Mass: 157.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
3-Pyridinecarboxylic acid, methyl ester, hydrofluoride Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
62756-50-7 (3-Pyridinecarboxylic acid, methyl ester, hydrofluoride) Related Products
- 29681-45-6(methyl 5-methylpyridine-3-carboxylate)
- 20826-02-2(Ethyl 5-methylnicotinate)
- 4591-55-3(Dimethyl 3,5-Pyridinedicarboxylate)
- 4591-56-4(Diethyl 3,5-pyridinedicarboxylate)
- 16837-38-0(Nicotinic anhydride)
- 5027-65-6(5-methoxycarbonylpyridine-3-carboxylic acid)
- 84254-37-5(Pyridine-3,5-dicarboxylic Acid Monoethyl Ester)
- 614-18-6(ethyl pyridine-3-carboxylate)
- 93-60-7(Methyl nicotinate)
- 94-44-0(Benzyl nicotinate)
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